Cas no 1715861-99-6 (1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol
• CAS No: 1715861-99-6
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5049805
• Update Time: 2025-05-20

1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(naphthalen-2-yl)amino]methyl}cyclobutan-1-ol
• 1-[(naphthalen-2-ylamino)methyl]cyclobutan-1-ol
• 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C15H17NO/c17-15(8-3-9-15)11-16-14-7-6-12-4-1-2-5-13(12)10-14/h1-2,4-7,10,16-17H,3,8-9,11H2
• InChI Key： ZPCNFVPPADCPFN-UHFFFAOYSA-N
• SMILES： OC1(CNC2C=CC3C=CC=CC=3C=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 3.2
• Topological Polar Surface Area: 32.299

Additional information on 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 1715861-99-6 and Product Name: 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol

The compound identified by the CAS number 1715861-99-6 and the product name 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a naphthalen-2-yl group and an amino)methyl substituent on a cyclobutane core introduces a fascinating interplay of electronic and steric effects, which are critical for modulating its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of cyclobutane derivatives in the design of novel therapeutic agents. The cyclobutane ring, with its rigid structure, provides a stable scaffold that can be functionalized to enhance binding affinity and selectivity towards biological targets. In particular, the 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol molecule exhibits promising characteristics that make it a valuable candidate for further exploration. The naphthalenyl moiety, known for its aromatic stability and ability to engage in π-stacking interactions, contributes to the compound's overall pharmacophore.

The amino)methyl group serves as a key pharmacological moiety, capable of forming hydrogen bonds and participating in salt bridge interactions with biological targets. This feature is particularly relevant in the context of drug design, where optimizing hydrogen bonding networks is crucial for improving drug efficacy. The combination of these structural elements in 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol suggests a multifaceted approach to modulating biological activity, making it an intriguing subject for further investigation.

Current advancements in computational chemistry have enabled the precise modeling of molecular interactions, allowing researchers to predict the binding affinity and selectivity of compounds like 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol towards specific biological targets. These computational studies have revealed that the compound exhibits favorable interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies indicate that this molecule may interact with enzymes implicated in inflammatory responses and metabolic disorders.

The potential therapeutic applications of 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol are further supported by experimental data demonstrating its ability to modulate key signaling pathways. Research has shown that derivatives of this compound can influence the activity of enzymes such as kinases and phosphodiesterases, which are central to numerous cellular processes. Additionally, the naphthalenyl group's ability to engage in π-stacking interactions may enhance drug delivery systems, improving bioavailability and targeting specificity.

In the realm of drug development, the synthesis and optimization of novel heterocyclic compounds remain a cornerstone of innovation. The structural complexity of 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have been employed to construct its framework while maintaining high regioselectivity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in incorporating the naphthalenyl and amino)methyl groups into the cyclobutane core.

The compound's potential as a lead molecule has also been explored through structure-based drug design approaches. By leveraging high-resolution crystal structures of target proteins, researchers can identify key binding pockets and optimize the molecular architecture of 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol for improved binding affinity. This rational design process has accelerated the discovery of novel therapeutics and has been instrumental in overcoming challenges associated with promiscuous binding and off-target effects.

Future directions in the study of 1-{[(Naphthalen-2-yl)amino]methyl}cyclobutan-1-ol include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Advances in biopharmaceutical technology have facilitated comprehensive profiling of drug candidates, enabling researchers to predict their behavior in vivo with greater accuracy. These studies are crucial for advancing compounds like this one from early-stage discovery to clinical development.

The integration of interdisciplinary approaches has been pivotal in unraveling the potential of 1715861-99-6 and its derivatives. By combining expertise from organic chemistry, medicinal chemistry, computational biology, and pharmacology, researchers can address complex challenges associated with drug development more effectively. This collaborative mindset is essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound identified by CAS number 1715861-99-6 and named 1-{[(Naphthalen-2-y lamino)methyl)cyclobutan-l ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it holds significant potential for addressing unmet medical needs across various therapeutic areas.